Cas no 217314-47-1 (Methyl 3-amino-5-methoxybenzoate)

Methyl 3-amino-5-methoxybenzoate is a benzoate ester derivative featuring both amino and methoxy functional groups, making it a versatile intermediate in organic synthesis. Its molecular structure (C9H11NO3) offers reactivity at multiple sites, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The amino group facilitates further derivatization, while the methoxy group enhances solubility and electronic properties. This compound is particularly valued for its stability under standard conditions and compatibility with a range of coupling reactions. It serves as a key building block for constructing complex heterocycles or active pharmaceutical ingredients (APIs), with precise purity grades available for research and industrial use.

Methyl 3-amino-5-methoxybenzoate structure

217314-47-1 structure

Product Name:Methyl 3-amino-5-methoxybenzoate

CAS No:217314-47-1

MF:C₉H₁₁NO₃

MW:181.188542604446

MDL:MFCD09263221

CID:243407

PubChem ID:11830046

Update Time:2025-05-27

Methyl 3-amino-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-amino-5-methoxybenzoate
- Benzoic acid,3-amino-5-methoxy-, methyl ester
- C9H11NO3
- methyl 5-amino-3-methoxybenzoate
- METHYL-3-AMINO-5-METHOXYBENZOATE
- 3-amino-5-methoxybenzoic acid methyl ester
- 3-amino-5-methoxy-benzoic acid methyl ester
- 3-methoxy-5-methoxycarbonylaniline
- AG-E-59081
- AGN-PC-00H14K
- AK116844
- CTK4E7577
- KB-256322
- Methyl 3-methoxy-5-aminobenzoate
- SureCN414382
- OWMZQNZFHGAVCN-UHFFFAOYSA-N
- 1036AB
- 3-Methoxy-5-aminobenzoic acid methyl ester
- ST24047791
- AKOS006330497
- AMY22875
- SY037925
- W16684
- A878949
- MFCD09263221
- METHYL3-AMINO-5-METHOXYBENZOATE
- DTXSID60474041
- CS-W005930
- SCHEMBL414382
- EN300-2929147
- 217314-47-1
- GS-6513
- MDL： MFCD09263221
- Inchi： 1S/C9H11NO3/c1-12-8-4-6(9(11)13-2)3-7(10)5-8/h3-5H,10H2,1-2H3
- InChI Key： OWMZQNZFHGAVCN-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(=CC(C(=O)OC)=C1)N

Computed Properties

Exact Mass: 181.07393
Monoisotopic Mass: 181.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 61.6

Experimental Properties

Density: 1.18
Boiling Point: 335.2±22.0℃ at 760 mmHg
Flash Point: 178.301 °C
PSA: 61.55

Methyl 3-amino-5-methoxybenzoate Pricemore >>

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Chemenu	CM160090-5g	methyl 3-amino-5-methoxybenzoate	217314-47-1	95+%	5g	$196	2021-06-16
Chemenu	CM160090-10g	methyl 3-amino-5-methoxybenzoate	217314-47-1	95+%	10g	$282	2021-06-16
Chemenu	CM160090-25g	methyl 3-amino-5-methoxybenzoate	217314-47-1	95+%	25g	$509	2021-06-16
Chemenu	CM160090-100g	methyl 3-amino-5-methoxybenzoate	217314-47-1	95+%	100g	$1526	2021-06-16
Alichem	A015008443-1g	Methyl 3-amino-5-methoxybenzoate	217314-47-1	97%	1g	$1475.10	2023-09-02
Apollo Scientific	OR953964-250mg	Methyl 3-amino-5-methoxybenzoate	217314-47-1	98%	250mg	£15.00	2025-02-20
Apollo Scientific	OR953964-1g	Methyl 3-amino-5-methoxybenzoate	217314-47-1	98%	1g	£24.00	2025-02-20
Apollo Scientific	OR953964-5g	Methyl 3-amino-5-methoxybenzoate	217314-47-1	98%	5g	£113.00	2025-02-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M98990-5g	Methyl 3-amino-5-methoxybenzoate	217314-47-1	98%	5g	¥861.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M98990-1g	Methyl 3-amino-5-methoxybenzoate	217314-47-1	98%	1g	¥182.0	2024-07-19